Cas no 153833-78-4 (1-(2-Fluorophenyl)-3-methyl-4,5-2H-1,2,4-triazol-one)

• Product Name: 1-(2-Fluorophenyl)-3-methyl-4,5-2H-1,2,4-triazol-one
• CAS No: 153833-78-4
• MF: C₉H₈FN₃O
• MW: 193.177724838257
• CID: 1328407
• Update Time: 2022-07-26

1-(2-Fluorophenyl)-3-methyl-4,5-2H-1,2,4-triazol-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Fluorophenyl)-3-methyl-4,5-2H-1,2,4-triazol-one
• 3H-1,2,4-Triazol-3-one, 2-(2-fluorophenyl)-1,2-dihydro-5-methyl-
• 2-(2-fluorophenyl)-5-methyl-1H-1,2,4-triazol-3-one

• Inchi： 1S/C9H8FN3O/c1-6-11-9(14)13(12-6)8-5-3-2-4-7(8)10/h2-5H,1H3,(H,11,12,14)
• InChI Key： IZMAYSIPWMNWIZ-UHFFFAOYSA-N
• SMILES： N1C(C)=NC(=O)N1C1=CC=CC=C1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1